N-methyl-N-(1-methyl-2-oxopyrrolidin-3-yl)-1-(2-phenylacetyl)pyrrolidine-2-carboxamide

• IUPAC Name: N-methyl-N-(1-methyl-2-oxopyrrolidin-3-yl)-1-(2-phenylacetyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C19H25N3O3/c1-20-12-10-15(18(20)24)21(2)19(25)16-9-6-11-22(16)17(23)13-14-7-4-3-5-8-14/h3-5,7-8,15-16H,6,9-13H2,1-2H3
• InChI Key: OVZJLPGPCXTBJD-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(C1=O)N(C)C(=O)C2CCCN2C(=O)CC3=CC=CC=C3
• Molecular Formula: C19H25N3O3
• Molecular Weight: 343.4 g/mol

Description

“N-methyl-N-(1-methyl-2-oxopyrrolidin-3-yl)-1-(2-phenylacetyl)pyrrolidine-2-carboxamide” is a synthetic organic compound that belongs to the class of pyrrolidine derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “N-methyl-N-(1-methyl-2-oxopyrrolidin-3-yl)-1-(2-phenylacetyl)pyrrolidine-2-carboxamide” typically involves multi-step organic reactions. The starting materials are usually commercially available or can be synthesized through standard organic synthesis techniques. Common steps in the synthesis may include:

• Formation of the pyrrolidine ring through cyclization reactions.
• Introduction of the phenylacetyl group via acylation reactions.
• Methylation of the nitrogen atoms using methylating agents such as methyl iodide or dimethyl sulfate.
• Oxidation or reduction steps to achieve the desired oxidation state of the pyrrolidine ring.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, green chemistry principles, and scalable reaction conditions.

Chemical Reactions Analysis

Types of Reactions

“N-methyl-N-(1-methyl-2-oxopyrrolidin-3-yl)-1-(2-phenylacetyl)pyrrolidine-2-carboxamide” can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Acylating Agents: Acetyl chloride, benzoyl chloride.

Methylating Agents: Methyl iodide, dimethyl sulfate.

Major Products Formed

The major products formed from these reactions would depend on the specific reaction conditions and reagents used. For example, oxidation might yield a carboxylic acid derivative, while reduction could produce an alcohol or amine derivative.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including enzyme inhibition or receptor binding.

Medicine: Investigated for its potential therapeutic effects, such as anti-inflammatory or analgesic properties.

Industry: Used in the development of new materials or as a precursor in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of “N-methyl-N-(1-methyl-2-oxopyrrolidin-3-yl)-1-(2-phenylacetyl)pyrrolidine-2-carboxamide” would depend on its specific biological target. Potential mechanisms could include:

Enzyme Inhibition: Binding to the active site of an enzyme and preventing its normal function.

Receptor Binding: Interacting with cell surface receptors to modulate signaling pathways.

Pathway Modulation: Affecting intracellular signaling pathways to alter cellular responses.

Comparison with Similar Compounds

Similar Compounds

N-methylpyrrolidine derivatives: Compounds with similar pyrrolidine structures but different substituents.

Phenylacetyl derivatives: Compounds with the phenylacetyl group attached to different core structures.

Uniqueness

“N-methyl-N-(1-methyl-2-oxopyrrolidin-3-yl)-1-(2-phenylacetyl)pyrrolidine-2-carboxamide” is unique due to its specific combination of functional groups and structural features, which may confer distinct biological activities and chemical reactivity compared to other similar compounds.